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Compound of Interest

Compound Name: Fitc-DQMD-FMK

Cat. No.: B1574901 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential safety and logistical information for the handling

and disposal of Fitc-DQMD-FMK, a fluorescently labeled, cell-permeable, and irreversible

caspase inhibitor used in apoptosis research.

Summary of Key Safety and Handling Information
While a specific Safety Data Sheet (SDS) for Fitc-DQMD-FMK is not readily available, data

from similar compounds, such as FITC-C6-LEHD-FMK, provides guidance on safe handling

practices. It is crucial to treat Fitc-DQMD-FMK with the same level of caution as other

potentially hazardous laboratory chemicals.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1]

Use appropriate personal protective equipment (PPE), including gloves, lab coats, and

safety glasses.[1]

Ensure adequate ventilation, such as working in a chemical fume hood, to avoid inhalation of

any dust or aerosols.[1]

Do not eat, drink, or smoke in areas where this compound is handled or stored.[1]
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Wash hands thoroughly after handling.[1]

Contaminated clothing should be washed before reuse.[1]

First Aid Measures:

In case of inhalation: Move the individual to fresh air. If breathing is difficult or has stopped,

provide artificial respiration.[1]

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of

water. Never give anything by mouth to an unconscious person and seek medical attention.

[1]

Quantitative Data and Physical Properties
The following table summarizes the known and estimated properties of Fitc-DQMD-FMK.

Property Value Basis for Estimation

Molecular Weight ~950-1000 g/mol
Based on similar FITC-peptide-

FMK compounds.[2]

Excitation Maximum ~492 nm
Common to FITC-labeled

compounds.[2]

Emission Maximum ~516 nm
Common to FITC-labeled

compounds.[2]

Solubility Primarily in DMSO
Standard for peptide-FMK

compounds.[2]

Storage -20°C, protected from light
Standard for FITC-conjugated

reagents.[2][3]

Proper Disposal Procedures
As a general principle, chemical waste should be disposed of in accordance with local, state,

and federal regulations. The following steps provide a general guideline for the disposal of Fitc-
DQMD-FMK and related waste.
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Step 1: Segregation of Waste

All materials that have come into contact with Fitc-DQMD-FMK, including unused solutions,

contaminated pipette tips, centrifuge tubes, and gloves, should be segregated as chemical

waste.

Step 2: Collection of Liquid Waste

Aqueous solutions containing Fitc-DQMD-FMK should be collected in a designated, properly

labeled, and sealed waste container.

The container should be clearly marked as "Hazardous Chemical Waste" and should specify

the contents (e.g., "Fitc-DQMD-FMK in DMSO/aqueous buffer").

Step 3: Collection of Solid Waste

Contaminated solid waste, such as pipette tips, microfuge tubes, and gloves, should be

collected in a separate, clearly labeled solid waste container.

Step 4: Storage of Waste

Waste containers should be stored in a designated secondary containment area that is well-

ventilated and away from incompatible materials.

Step 5: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste. Do not pour chemical waste down the drain or

dispose of it in regular trash.

Experimental Protocol: Detection of Active
Caspases
Fitc-DQMD-FMK is used to detect active caspases in living cells undergoing apoptosis. The

following is a general protocol for its use in fluorescence microscopy and flow cytometry.

Materials:
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Cells of interest (e.g., 1 x 10^6 cells/mL)

Apoptosis-inducing agent

Fitc-DQMD-FMK

Wash Buffer

Phosphate-Buffered Saline (PBS)

Microcentrifuge tubes

Fluorescence microscope or flow cytometer

Procedure:

Induce apoptosis in the experimental cell culture. A control culture without the inducing agent

should be run in parallel.[3]

Transfer 300 µL of both the induced and control cell suspensions into separate

microcentrifuge tubes.[3]

Add Fitc-DQMD-FMK to each tube at the desired final concentration and incubate for 30-60

minutes at 37°C in a 5% CO2 incubator.[3]

Centrifuge the cells at approximately 3000 rpm for 5 minutes and carefully remove the

supernatant.[3]

Resuspend the cell pellet in 0.5 mL of wash buffer and centrifuge again.[3]

Repeat the wash step to ensure the removal of any unbound reagent.[3]

For fluorescence microscopy, resuspend the final cell pellet in 100 µL of wash buffer, place a

drop on a microscope slide, and observe under a fluorescence microscope using a FITC

filter.[3]

For flow cytometry, resuspend the final cell pellet in an appropriate buffer for analysis.
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Mechanism of Action
The following diagram illustrates the mechanism by which Fitc-DQMD-FMK identifies cells with

active caspases.

Caption: Mechanism of Fitc-DQMD-FMK in detecting active caspases.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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